Cas no 20731-21-9 (6-Nonenoic acid, methylester)

• Product Name: 6-Nonenoic acid, methylester
• CAS No: 20731-21-9
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 241487
• PubChem ID: 554042
• Update Time: 2025-04-19

6-Nonenoic acid, methylester Chemical and Physical Properties

Names and Identifiers

• 6-Nonenoic acid, methylester
• Methyl (6E)-6-nonenoate
• Methyl(6E)-6-nonenoate
• 20731-21-9

• Inchi： 1S/C10H18O2/c1-3-4-5-6-7-8-9-10(11)12-2/h4-5H,3,6-9H2,1-2H3
• InChI Key： IAXJWKAHMIYBRY-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCC=CCC)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters